Cas no 1805429-98-4 (3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylic acid
• CAS No: 1805429-98-4
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4864902
• Update Time: 2023-08-20

3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-7-3(8(13)14)2-4(9)5(12-7)6(10)11/h2,6H,1H3,(H,13,14)
• InChI Key： MCFOUFNXXBKOID-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4